Cas no 1178378-10-3 (2-(3-amino-1H-1,2,4-triazol-1-yl)-N-(cyclopropylmethyl)acetamide)

• Product Name: 2-(3-amino-1H-1,2,4-triazol-1-yl)-N-(cyclopropylmethyl)acetamide
• CAS No: 1178378-10-3
• MF: C₈H₁₃N₅O
• MW: 195.221720457077
• CID: 6288543
• PubChem ID: 60911841
• Update Time: 2025-05-19

2-(3-amino-1H-1,2,4-triazol-1-yl)-N-(cyclopropylmethyl)acetamide Chemical and Physical Properties

Names and Identifiers

• 2-(3-amino-1H-1,2,4-triazol-1-yl)-N-(cyclopropylmethyl)acetamide
• EN300-1108134
• 1178378-10-3

• Inchi： 1S/C8H13N5O/c9-8-11-5-13(12-8)4-7(14)10-3-6-1-2-6/h5-6H,1-4H2,(H2,9,12)(H,10,14)
• InChI Key： GCJWRIOUSDUGCG-UHFFFAOYSA-N
• SMILES： O=C(CN1C=NC(N)=N1)NCC1CC1

Computed Properties

• Exact Mass: 195.11201006g/mol
• Monoisotopic Mass: 195.11201006g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 218
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.7
• Topological Polar Surface Area: 85.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Triazoles

Additional information on 2-(3-amino-1H-1,2,4-triazol-1-yl)-N-(cyclopropylmethyl)acetamide

Exploring the Potential of 2-(3-amino-1H-1,2,4-triazol-1-yl)-N-(cyclopropylmethyl)acetamide (CAS No. 1178378-10-3) in Modern Research

In the realm of medicinal chemistry and drug discovery, 2-(3-amino-1H-1,2,4-triazol-1-yl)-N-(cyclopropylmethyl)acetamide (CAS No. 1178378-10-3) has emerged as a compound of significant interest. This molecule, characterized by its unique 1,2,4-triazole core and cyclopropylmethyl moiety, offers a promising scaffold for the development of novel therapeutic agents. Researchers are increasingly focusing on its potential applications in targeting enzymes and receptors implicated in various diseases, aligning with the growing demand for precision medicine.

The structural features of 2-(3-amino-1H-1,2,4-triazol-1-yl)-N-(cyclopropylmethyl)acetamide make it a versatile candidate for optimization. The presence of the amino group at the 3-position of the 1,2,4-triazole ring enhances its ability to form hydrogen bonds, a critical factor in molecular recognition. Meanwhile, the cyclopropylmethyl side chain contributes to the compound's metabolic stability, a key consideration in drug design. These attributes have sparked discussions in online forums and scientific communities, with many asking, "How can triazole-based compounds improve drug efficacy?" or "What role does cyclopropyl play in pharmacokinetics?"

Recent trends in pharmaceutical research highlight the importance of heterocyclic compounds, particularly those containing 1,2,4-triazole derivatives, due to their broad biological activities. 2-(3-amino-1H-1,2,4-triazol-1-yl)-N-(cyclopropylmethyl)acetamide fits into this narrative, with preliminary studies suggesting its relevance in modulating protein-protein interactions. This aligns with the current focus on small molecule inhibitors as tools for probing biological pathways. Searches for terms like "triazole acetamide derivatives" and "cyclopropylmethyl in drug design" have surged, reflecting the compound's growing visibility in academic and industrial circles.

From a synthetic perspective, the preparation of 2-(3-amino-1H-1,2,4-triazol-1-yl)-N-(cyclopropylmethyl)acetamide involves strategic functionalization of the 1,2,4-triazole ring, followed by coupling with cyclopropylmethylamine. This process has been optimized to achieve high yields and purity, addressing common challenges associated with N-alkylation reactions. Researchers frequently inquire about "efficient synthesis routes for triazole acetamides" or "scalable methods for cyclopropylmethyl-containing compounds," underscoring the practical significance of this molecule.

Beyond its synthetic accessibility, the pharmacological profile of 2-(3-amino-1H-1,2,4-triazol-1-yl)-N-(cyclopropylmethyl)acetamide is under active investigation. Early-stage studies suggest potential interactions with kinases and GPCRs, making it a candidate for further exploration in areas such as oncology and neuroscience. The compound's ability to cross the blood-brain barrier, attributed to its lipophilic cyclopropylmethyl group, has also generated interest in central nervous system (CNS) drug development. Queries like "CNS penetration of triazole derivatives" or "kinase inhibition by acetamide compounds" are increasingly common in scientific databases.

In conclusion, 2-(3-amino-1H-1,2,4-triazol-1-yl)-N-(cyclopropylmethyl)acetamide (CAS No. 1178378-10-3) represents a compelling case study in modern drug discovery. Its structural elegance, synthetic tractability, and biological potential position it as a valuable tool for researchers tackling complex therapeutic challenges. As the scientific community continues to explore the frontiers of heterocyclic chemistry, compounds like this will undoubtedly play a pivotal role in shaping the future of medicine.